Cas no 347-91-1 (2-(4-Fluorophenyl)-1-phenylethanone)

2-(4-Fluorophenyl)-1-phenylethanone structure
347-91-1 structure
Product Name:2-(4-Fluorophenyl)-1-phenylethanone
CAS No:347-91-1
MF:C14H11FO
MW:214.234947443008
MDL:MFCD02260684
CID:319372
PubChem ID:236329
Update Time:2025-04-19

2-(4-Fluorophenyl)-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-(4-fluorophenyl)-1-phenyl-
    • 2-(4-FLUOROPHENYL)-1-PHENYL ETHANONE
    • 2-(4-Fluorophenyl)acetophenone
    • 2-(4-fluorophenyl)-1-phenyl-1-ethanone
    • 2-(4-fluoro-phenyl)-1-phenylethanone
    • 2-(4-Fluorphenyl)-1-phenyl-1-ethanon
    • 4-Fluoro-2-Phenylacetophenone
    • 4-fluorobenzyl phenyl ketone
    • 4-fluorophenylacetophenone
    • AC1L5WD3
    • AC1Q4NQF
    • CTK4H3040
    • KSC573A4B
    • NSC38740
    • SureCN71493
    • alpha-(4-Fluorophenyl)acetophenone
    • 2-(4-fluorophenyl)-1-phenylethan-1-one
    • NSC-38740
    • SY028148
    • 2-CYANO-3-(4-METHOXYPHENYL)PROPIONICACID
    • 2-(4-fluoro-phenyl)-1-phenyl-ethanone
    • Z385416916
    • 347-91-1
    • EN300-182711
    • (4'-fluorophenyl)acetophenone
    • SCHEMBL71493
    • MFCD02260684
    • DTXSID90284731
    • (4-fluorophenyl)acetophenone
    • AKOS009339216
    • alpha-(p-fluorophenyl)-acetophenone
    • 2-(4-fluorophenyl)-1-phenylethanone
    • CWYRBOMWOQXYFZ-UHFFFAOYSA-N
    • CS-0214601
    • A18676
    • DB-346135
    • Ethanone, 2-(4-fluorophenyl)-1-phenyl-
    • 2-(4-Fluorophenyl)-1-phenylethanone
    • MDL: MFCD02260684
    • Inchi: 1S/C14H11FO/c15-13-8-6-11(7-9-13)10-14(16)12-4-2-1-3-5-12/h1-9H,10H2
    • InChI Key: CWYRBOMWOQXYFZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 214.07943
  • Monoisotopic Mass: 214.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 3.25110

2-(4-Fluorophenyl)-1-phenylethanone Pricemore >>

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